Cas no 885954-17-6 (2-(3,4,5-trimethoxyphenyl)ethanimidamide)

• Product Name: 2-(3,4,5-trimethoxyphenyl)ethanimidamide
• CAS No: 885954-17-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 1089885
• PubChem ID: 3262797
• Update Time: 2025-11-01

2-(3,4,5-trimethoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trimethoxyphenyl)acetimidamide
• 2-(3,4,5-Trimethoxy-Phenyl)Acetamidine
• 2-(3,4,5-trimethoxyphenyl)ethanimidamide
• DTXSID70390788
• EN300-1856135
• 885954-17-6

• MDL： MFCD05663375
• Inchi： 1S/C11H16N2O3/c1-14-8-4-7(6-10(12)13)5-9(15-2)11(8)16-3/h4-5H,6H2,1-3H3,(H3,12,13)
• InChI Key： PCYMQPXREDZMEA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC(=N)N)OC)OC

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3,4,5-trimethoxyphenyl)ethanimidamide

Professional Introduction to 2-(3,4,5-trimethoxyphenyl)ethanimidamide (CAS No. 885954-17-6)

2-(3,4,5-trimethoxyphenyl)ethanimidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 885954-17-6, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications.

The molecular structure of 2-(3,4,5-trimethoxyphenyl)ethanimidamide consists of a phenyl ring substituted with three methoxy groups at the 3, 4, and 5 positions, coupled with an ethanimidamide moiety. This particular arrangement of functional groups contributes to its distinct chemical reactivity and interaction potential with biological targets. The presence of multiple hydroxyl-like groups enhances its solubility in polar solvents, making it more amenable for various biochemical assays and in vitro studies.

In recent years, there has been a growing interest in exploring the pharmacological properties of aromatic compounds with methoxy substitutions. The methoxy groups in 2-(3,4,5-trimethoxyphenyl)ethanimidamide not only influence its electronic distribution but also play a crucial role in modulating its biological activity. Studies have suggested that such compounds may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in the development of drugs targeting inflammatory diseases, neurodegenerative disorders, and other metabolic conditions.

One of the most compelling aspects of 2-(3,4,5-trimethoxyphenyl)ethanimidamide is its potential as a scaffold for drug design. Researchers have been leveraging its structural features to develop novel derivatives with enhanced efficacy and reduced toxicity. The ethanimidamide moiety, in particular, has shown promise in interactions with biological macromolecules due to its ability to form hydrogen bonds and participate in dipole-dipole interactions. These characteristics make it an attractive component for designing molecules that can selectively target specific pathological pathways.

The synthesis of 2-(3,4,5-trimethoxyphenyl)ethanimidamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

Evidence from preclinical studies indicates that derivatives of 2-(3,4,5-trimethoxyphenyl)ethanimidamide may possess therapeutic potential in addressing various health challenges. For instance, some research has explored its interactions with enzymes involved in pain signaling pathways, suggesting possible applications in analgesic therapies. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its role as a lead compound for further optimization through structure-activity relationship (SAR) studies.

The chemical stability of 2-(3,4,5-trimethoxyphenyl)ethanimidamide under different environmental conditions is another critical factor that influences its practical applicability. Studies have examined its behavior under varying temperatures and pH levels to assess its shelf life and compatibility with storage conditions. These assessments are essential for ensuring that the compound remains viable for subsequent research and development purposes without degradation.

In conclusion, 2-(3,4,5-trimethoxyphenyl)ethanimidamide (CAS No. 885954-17-6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and demonstrated biological potential make it a valuable candidate for further exploration in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly significant role in the development of innovative therapeutic strategies across multiple medical disciplines.